N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide

• IUPAC Name: N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C22H22N2O3/c1-15-11-16(2)13-18(12-15)21(25)24-14-17-7-6-10-23-22(17)27-20-9-5-4-8-19(20)26-3/h4-13H,14H2,1-3H3,(H,24,25)
• InChI Key: JIHFXOXCUVTVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCC2=C(N=CC=C2)OC3=CC=CC=C3OC)C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. The compound is also known as ML167 and has been extensively studied for its therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide involves the inhibition of specific enzymes and proteins that are involved in the progression of various diseases. The compound has been shown to inhibit the activity of certain kinases, which play a crucial role in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. The compound has been shown to induce cell death in cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide is its specificity for certain enzymes and proteins, which makes it a useful tool for studying the mechanisms of various diseases. However, the compound also has some limitations, such as its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide. One area of focus is the development of more potent analogs of the compound that can be used as potential therapeutic agents. Another area of research is the study of the compound's effects on other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to understand the long-term effects of the compound and its potential toxicity.
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its specificity for certain enzymes and proteins makes it a useful tool for studying disease mechanisms, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide involves the reaction of 3,5-dimethylbenzoic acid with 2-bromo-4-methoxyphenol in the presence of a base. The resulting product is then reacted with 3-aminomethylpyridine to yield the final compound.

Scientific Research Applications

N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-3,5-dimethylbenzamide has been extensively studied for its potential therapeutic applications in various diseases. The compound has shown promising results in the treatment of cancer, Alzheimer's disease, and inflammatory disorders.